Cas no 26671-58-9 (myo-Inositol, 5-deoxy-)
myo-Inositol, 5-deoxy- structure
Product Name:myo-Inositol, 5-deoxy-
CAS No:26671-58-9
MF:C6H12O5
MW:164.156482696533
CID:277402
PubChem ID:168586
Update Time:2025-04-19
myo-Inositol, 5-deoxy- Chemical and Physical Properties
Names and Identifiers
-
- myo-Inositol, 5-deoxy-
- (1α,2β,3α,4α,5β)-1,2,3,4,5-Cyclohexanpentol
- (1r,2s,4r,5s)-cyclohexane-1,2,3,4,5-pentol
- scyllo-Quercit
- SCHEMBL857109
- CHEMBL467977
- 26671-58-9
- DTXSID801018256
- 5-Deoxy-myo-inositol
- neo-Quercitol
- 5-Deoxyinositol
-
- Inchi: 1S/C6H12O5/c7-2-1-3(8)5(10)6(11)4(2)9/h2-11H,1H2/t2-,3+,4+,5-,6?
- InChI Key: IMPKVMRTXBRHRB-KFJBKXNJSA-N
- SMILES: OC1[C@@H]([C@H](C[C@H]([C@@H]1O)O)O)O
Computed Properties
- Exact Mass: 164.06846
- Monoisotopic Mass: 164.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 101.15
myo-Inositol, 5-deoxy- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent